Cas no 2114276-74-1 (methyl 2-2-(methylamino)acetylbenzoate)

• Product Name: methyl 2-2-(methylamino)acetylbenzoate
• CAS No: 2114276-74-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5905425
• PubChem ID: 165760755
• Update Time: 2025-10-30

methyl 2-2-(methylamino)acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(methylamino)acetylbenzoate
• EN300-1791882
• methyl 2-[2-(methylamino)acetyl]benzoate
• 2114276-74-1

• Inchi： 1S/C11H13NO3/c1-12-7-10(13)8-5-3-4-6-9(8)11(14)15-2/h3-6,12H,7H2,1-2H3
• InChI Key： RYCZXZPENRFHMZ-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Additional information on methyl 2-2-(methylamino)acetylbenzoate

Introduction to Methyl 2-2-(Methylamino)acetylbenzoate (CAS No. 2114276-74-1)

Methyl 2-2-(methylamino)acetylbenzoate (CAS No. 2114276-74-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzoate moiety and a methylamino functional group. The combination of these structural elements imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The molecular formula of methyl 2-2-(methylamino)acetylbenzoate is C₁₃H₁₅NO₃, and its molecular weight is approximately 233.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the esterification of benzoic acid and the subsequent introduction of the methylamino group. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In the realm of pharmaceutical research, methyl 2-2-(methylamino)acetylbenzoate has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activity, particularly its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders and cardiovascular diseases.

The pharmacological profile of methyl 2-2-(methylamino)acetylbenzoate has also been investigated in preclinical models. In vitro assays have demonstrated that it possesses anti-inflammatory properties, which could be beneficial in the management of chronic inflammatory conditions such as arthritis and asthma. Additionally, preliminary data suggest that it may have neuroprotective effects, potentially making it a valuable candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Beyond its potential therapeutic applications, methyl 2-2-(methylamino)acetylbenzoate has also found use in other areas of chemical research. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules. For example, chemists have utilized this compound as a building block in the development of novel polymers and materials with enhanced mechanical and thermal properties. These materials have potential applications in fields such as electronics, coatings, and adhesives.

The safety profile of methyl 2-2-(methylamino)acetylbenzoate has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in both research and clinical settings.

In conclusion, methyl 2-2-(methylamino)acetylbenzoate (CAS No. 2114276-74-1) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and benefits of this compound will emerge, further solidifying its importance in the scientific community.